Cas no 2172497-82-2 (5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172497-82-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6361075
• PubChem ID: 165599874
• Update Time: 2025-06-11

5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172497-82-2
• EN300-1593857

• Inchi： 1S/C8H14N4O/c1-3-5-12-6(4-2)7(8(9)13)10-11-12/h3-5H2,1-2H3,(H2,9,13)
• InChI Key： YFLLHBFFQMOXQK-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172497-82-2): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172497-82-2) has emerged as a compound of significant interest. This 1,2,3-triazole derivative is part of a broader class of heterocyclic compounds known for their diverse pharmacological activities. Researchers and pharmaceutical developers are increasingly focusing on this molecule due to its unique structural features and potential therapeutic applications.

The 1,2,3-triazole core is a privileged scaffold in drug design, offering remarkable stability, hydrogen-bonding capacity, and dipole moment characteristics. The 5-ethyl and 1-propyl substituents in this particular derivative contribute to enhanced lipophilicity and membrane permeability, making it an attractive candidate for further investigation. The carboxamide moiety at position 4 adds hydrogen-bonding potential, which is crucial for target binding interactions.

Recent studies have highlighted the importance of triazole-containing compounds in addressing modern therapeutic challenges. With the growing interest in precision medicine and targeted therapies, 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide represents a promising building block for the development of novel bioactive molecules. Its structural versatility allows for various modifications, enabling researchers to fine-tune pharmacokinetic properties and biological activity profiles.

The synthesis of CAS 2172497-82-2 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), the classic "click chemistry" reaction that has revolutionized heterocyclic compound synthesis. This efficient methodology ensures high yields and excellent regioselectivity, making the production of 1,2,3-triazole derivatives both practical and scalable for research and potential commercial applications.

From a pharmacological perspective, 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide has shown interesting preliminary results in various screening assays. While specific therapeutic indications are still under investigation, compounds with similar structures have demonstrated activity against microbial pathogens, inflammatory mediators, and certain enzymatic targets. The presence of both lipophilic (ethyl and propyl) and hydrophilic (carboxamide) groups in this molecule suggests potential for balanced physicochemical properties.

In the context of current pharmaceutical trends, the search for novel heterocyclic compounds with improved drug-like properties has never been more intense. 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide fits well within this paradigm, offering researchers a versatile scaffold that can be further optimized for specific biological targets. Its molecular weight of 182.23 g/mol and calculated logP value suggest favorable characteristics for oral bioavailability.

The growing body of research on triazole-based pharmaceuticals underscores the importance of compounds like CAS 2172497-82-2. As the pharmaceutical industry faces increasing pressure to develop safer and more effective medications, innovative chemical entities such as this 1,2,3-triazole derivative provide valuable starting points for drug discovery programs. The compound's stability under physiological conditions and potential for structural diversification make it particularly attractive for medicinal chemistry applications.

From a commercial perspective, the demand for high-quality research chemicals and pharmaceutical intermediates continues to rise. 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide serves as an important building block in this context, with potential applications ranging from drug discovery to materials science. Suppliers specializing in custom synthesis and contract research are increasingly including such compounds in their catalogs to meet researcher needs.

Looking ahead, the future of 2172497-82-2 and similar compounds appears promising. As computational chemistry and artificial intelligence tools become more sophisticated in predicting compound properties and activities, the systematic exploration of triazole derivatives is expected to accelerate. This may lead to the identification of novel applications for 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide beyond its current research uses.

For researchers working with this compound, proper handling and characterization are essential. While 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide is not classified as hazardous, standard laboratory safety protocols should always be followed. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of this research chemical.

The intellectual property landscape surrounding triazole-containing compounds continues to evolve, with numerous patents being filed for novel derivatives and their applications. While CAS 2172497-82-2 itself may not be patented, its incorporation into proprietary structures or specific formulations could have significant implications for pharmaceutical development and commercialization strategies.

In conclusion, 5-ethyl-1-propyl-1H-1,2,3-triazole-4-carboxamide represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its combination of synthetic accessibility, structural features, and potential bioactivity makes it a compound worthy of continued investigation. As research progresses, we may see this 1,2,3-triazole derivative play a role in addressing some of the most pressing challenges in modern drug discovery and development.